Cas no 712319-44-3 (1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid)

• Product Name: 1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
• CAS No: 712319-44-3
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• MDL: MFCD05625163
• CID: 843950
• PubChem ID: 974447
• Update Time: 2025-04-19

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)indoline-5-carboxylic acid
• 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid
• 1H-Indole-5-carboxylic acid, 2,3-dihydro-1-(methylsulfonyl)-
• 1-methanesulfonyl-2,3-dihydro-1 h-indole-5-carboxylic acid
• SCHEMBL12682923
• CCG-148648
• MLS000065241
• 1-methylsulfonyl-2,3-dihydroindole-5-carboxylic acid
• J-503576
• SB65396
• 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid, AldrichCPR
• A866478
• CS-0455128
• EN300-13263
• Z89283924
• AKOS025116724
• 712319-44-3
• BB 0238533
• 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-c arboxylic acid
• AKOS000111400
• SMR000078855
• CHEMBL1882169
• MFCD05625163
• HMS2178N24
• 1-(methylsulfonyl)-5-indolinecarboxylic acid
• VS-01359
• 1-(methylsulfonyl)indoline-5-carboxylicacid
• ALBB-010211
• BBL003516
• G30879
• 1-methanesulfonyl-2,3-dihydroindole-5-carboxylic acid
• DB-089650
• STK207536
• 1-Methylsulfonylindoline-5-carboxylic acid
• 1-(methylsulfonyl)-2,3-dihydro-1H-indole-5-carboxylic acid
• 1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid

• MDL： MFCD05625163
• Inchi： 1S/C10H11NO4S/c1-16(14,15)11-5-4-7-6-8(10(12)13)2-3-9(7)11/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： JNMXVSCEGKFVJR-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(C(=O)O)=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 241.04100
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.06000
• LogP: 1.85270

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids